Cas no 2171827-01-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid
• CAS No: 2171827-01-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6003801
• PubChem ID: 165512486
• Update Time: 2025-11-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]spiro[3.3]heptane-2-carboxylic acid
• 2171827-01-1
• EN300-1532928

• Inchi： 1S/C28H32N2O5/c1-18(13-24(31)30-28(25(32)33)16-27(17-28)11-6-12-27)14-29-26(34)35-15-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： AIYUXNFUOJRWPI-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CCC2)C1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid

Comprehensive Guide to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid (CAS No. 2171827-01-1)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid (CAS No. 2171827-01-1) is a specialized spirocyclic compound with significant applications in peptide synthesis and pharmaceutical research. This compound features a unique spiro[3.3]heptane core, which enhances its structural rigidity and makes it valuable for designing novel bioactive molecules. Its Fmoc-protected amino acid derivative is particularly useful in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology.

The growing interest in peptide-based therapeutics has increased the demand for advanced building blocks like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid. Researchers are exploring its potential in developing targeted drug delivery systems and enzyme inhibitors, aligning with trends in precision medicine and personalized healthcare. Its spirocyclic structure offers improved metabolic stability compared to linear peptides, addressing common challenges in peptide drug development.

From a synthetic chemistry perspective, CAS No. 2171827-01-1 exemplifies the innovative use of spiro scaffolds to modulate molecular properties. The Fmoc group ensures compatibility with standard peptide coupling reagents, while the 3-methylbutanamido side chain contributes to lipophilicity tuning—a critical factor in optimizing bioavailability. These features make it a versatile tool for medicinal chemists working on GPCR-targeting compounds or protease-resistant peptide analogs.

The compound's relevance extends to chemical biology studies, where researchers utilize its conformationally constrained backbone to investigate protein-protein interactions. Recent publications highlight its application in designing peptidomimetics that mimic natural peptide folds while exhibiting enhanced proteolytic stability—an area gaining traction in biopharmaceutical innovation. This aligns with frequent search queries about "improving peptide stability" and "next-generation peptide therapeutics."

Quality parameters for 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid typically include ≥95% HPLC purity, with strict controls on enantiomeric excess given its chiral centers. Suppliers often provide detailed NMR and mass spectrometry characterization data, addressing researchers' needs for structure verification—a common concern reflected in search engine analytics for peptide building blocks.

Emerging applications in macrocyclic drug design have further elevated interest in this compound. Its spiro[3.3]heptane moiety serves as a valuable template for creating three-dimensional molecular architectures, a strategy increasingly adopted to overcome flatness-related issues in small molecule drug discovery. This connects with trending topics like "3D molecular complexity in drug design" frequently searched by medicinal chemists.

Storage recommendations for CAS No. 2171827-01-1 typically suggest protection from moisture at -20°C, with emphasis on proper handling of Fmoc-protected compounds to prevent premature deprotection. These practical considerations respond to common user queries about "peptide reagent storage conditions" and "handling sensitive amino acid derivatives," demonstrating the compound's alignment with real-world research needs.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidospiro3.3heptane-2-carboxylic acid involves multi-step organic transformations, typically starting from spiro[3.3]heptane carboxylic acid derivatives. Process optimization focuses on maximizing yield while maintaining excellent stereochemical purity—a technical aspect frequently explored in patent literature and process chemistry publications.

Market analysis indicates steady growth in demand for specialized amino acid analogs like this compound, driven by expanding peptide API manufacturing and academic research into structural peptide modifications. Its price premium reflects both synthetic complexity and niche applications in cutting-edge peptide engineering projects, making it a noteworthy candidate for research investment.

Future developments may see expanded use of 2171827-01-1 in peptide-drug conjugates and biodegradable materials, particularly as interest grows in sustainable biomaterials and green chemistry approaches. This forward-looking perspective addresses growing search trends around "eco-friendly peptide synthesis" and "biodegradable therapeutic carriers."